Cas no 2098028-49-8 (5,5-Difluoro-2-methylhexanoic acid)

5,5-Difluoro-2-methylhexanoic acid structure
2098028-49-8 structure
Product Name:5,5-Difluoro-2-methylhexanoic acid
CAS No:2098028-49-8
MF:C7H12F2O2
MW:166.165789604187
MDL:MFCD30493754
CID:5460207
PubChem ID:126844331
Update Time:2023-08-28

5,5-Difluoro-2-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

    • 5,5-difluoro-2-methylhexanoic acid
    • Hexanoic acid, 5,5-difluoro-2-methyl-
    • 5,5-Difluoro-2-methylhexanoic acid
    • MDL: MFCD30493754
    • Inchi: 1S/C7H12F2O2/c1-5(6(10)11)3-4-7(2,8)9/h5H,3-4H2,1-2H3,(H,10,11)
    • InChI Key: QMAKQSVSUVFDQT-UHFFFAOYSA-N
    • SMILES: FC(C)(CCC(C(=O)O)C)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 145
  • XLogP3: 2
  • Topological Polar Surface Area: 37.3

5,5-Difluoro-2-methylhexanoic acid Pricemore >>

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